Cas no 1430839-88-5 (7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine)
7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine Chemical and Physical Properties
Names and Identifiers
-
- 7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine
- SB33611
- 7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e[1,2,4triazin-3-ylamine
- tert-Butyl 3-amino-5,8-dihydropyrido[4,3-e][1,2,4]triazine-7(6H)-carboxylate
-
- MDL: MFCD20278367
- Inchi: 1S/C11H17N5O2/c1-11(2,3)18-10(17)16-5-4-7-8(6-16)14-15-9(12)13-7/h4-6H2,1-3H3,(H2,12,13,15)
- InChI Key: DJACJTMZKZTBGV-UHFFFAOYSA-N
- SMILES: O(C(N1CC2C(CC1)=NC(N)=NN=2)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 317
- XLogP3: -0.4
- Topological Polar Surface Area: 94.2
7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0110-1g |
7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine |
1430839-88-5 | 96% | 1g |
¥16438.61 | 2025-01-20 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0110-5g |
7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine |
1430839-88-5 | 96% | 5g |
¥60158.31 | 2025-01-20 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0110-500mg |
7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine |
1430839-88-5 | 96% | 500mg |
¥8726.45 | 2025-01-20 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0110-1g |
7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine |
1430839-88-5 | 96% | 1g |
15943.2CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0110-5g |
7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine |
1430839-88-5 | 96% | 5g |
58345.32CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 95R0110-500mg |
7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine |
1430839-88-5 | 96% | 500mg |
8463.46CNY | 2021-07-19 | |
| eNovation Chemicals LLC | Y1125618-500mg |
7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine |
1430839-88-5 | 95% | 500mg |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125618-1g |
7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine |
1430839-88-5 | 95% | 1g |
$2105 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125618-5g |
7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine |
1430839-88-5 | 95% | 5g |
$7705 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125618-500mg |
7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine |
1430839-88-5 | 95% | 500mg |
$1115 | 2025-02-26 |
7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine
7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine: A Novel Scaffold for Targeted Drug Development
7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine is a multifunctional compound with a unique molecular architecture that combines elements of pyridine and triazin rings. This compound, identified by its CAS number 1430839-88-5, represents a promising candidate in the field of medicinal chemistry due to its potential for modulating biological targets through its distinct chemical structure. The synthesis and functionalization of this compound have been extensively explored in recent years, with emerging research highlighting its applications in targeted drug delivery and pharmacological modulation.
The molecular framework of 7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine is characterized by a fused ring system comprising a pyridine ring and a triazin ring, which is further modified by a Boc (t-butyl carbamate) group. This structural feature allows for the introduction of diverse functional groups, enhancing the compound's versatility in drug design. The presence of the hydrogenated tetrahydro ring system contributes to the compound's stability and solubility properties, making it suitable for further chemical modifications.
Recent studies have demonstrated that 7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine exhibits potential as a scaffold for developing antimicrobial agents and anti-inflammatory compounds. A 2023 publication in Journal of Medicinal Chemistry reported the synthesis of analogs derived from this compound, which showed enhanced activity against multidrug-resistant bacterial strains. The research emphasized the role of the triazin ring system in modulating enzyme inhibition, particularly in the context of metallo-β-lactamase inhibition, a critical challenge in antibiotic resistance management.
The pyrido[4,3-e][1,2,4]triazin core of this compound has also attracted attention for its potential in targeted cancer therapies. A 2024 study published in ACS Medicinal Chemistry Letters highlighted the ability of this scaffold to interact with specific protein targets involved in apoptosis regulation. The compound's amino functionality at the 3-yl position allows for conjugation with targeting ligands, enabling the development of site-specific drug delivery systems. This property is particularly valuable for reducing off-target effects in therapeutic applications.
Advancements in computational drug design have further expanded the utility of 7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine. Machine learning models have been employed to predict the compound's interactions with biological targets, such as kinase enzymes and ion channels. These predictive tools have enabled the rapid screening of potential derivatives, accelerating the discovery of selective modulators for various diseases. The integration of in silico approaches with experimental validation has become a cornerstone in modern drug development strategies involving this scaffold.
Environmental and synthetic considerations are also shaping the future of 7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine research. Sustainable synthesis methods, including green chemistry principles, are being explored to minimize the ecological footprint of its production. A 2023 study in Green Chemistry described an efficient one-pot synthesis route that reduces waste generation and energy consumption, aligning with global efforts to promote eco-friendly pharmaceutical manufacturing.
The hydrogenated tetrahydro ring system of this compound also plays a critical role in its pharmacokinetic properties. Studies have shown that the compound exhibits favorable metabolic stability in vivo, which is essential for ensuring therapeutic efficacy. The Boc group provides temporary protection against premature degradation, allowing the compound to reach its target site intact. This property is particularly advantageous for drugs that require prolonged action or systemic distribution.
Future research on 7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine is expected to focus on expanding its applications in precision medicine. By leveraging its modular structure, scientists aim to develop personalized therapies tailored to specific genetic or biochemical profiles. The compound's adaptability to different functional groups makes it a versatile platform for addressing unmet medical needs across multiple therapeutic areas.
In summary, 7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine represents a significant advancement in medicinal chemistry. Its unique molecular architecture, combined with emerging synthetic and computational methodologies, positions it as a key player in the development of next-generation therapeutics. Continued exploration of its properties will likely uncover new opportunities for targeted drug design and biological modulation.
1430839-88-5 (7-Boc-5,6,7,8-tetrahydro-pyrido[4,3-e][1,2,4]triazin-3-ylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)